![molecular formula C4H5FO4 B3433958 2-Fluorosuccinic acid CAS No. 687-50-3](/img/structure/B3433958.png)
2-Fluorosuccinic acid
Overview
Description
Synthesis Analysis
The synthesis of 2-Fluorosuccinic acid or similar compounds has been discussed in various studies . For instance, one study describes the polymerase-directed synthesis of 2′-fluoro modified DNA, using commercially available 2′-fluoronucleoside triphosphates . Another study reports the synthesis and conformational analysis of a 2′,3′-dideoxy-2′,3′-difluoro and a 2′-deoxy-2′-fluoro uridine derivative .Molecular Structure Analysis
The molecular formula of this compound is C4H5FO4 . The exact mass and monoisotopic mass are 136.01718680 g/mol .Physical And Chemical Properties Analysis
This compound has a molecular weight of 136.08 g/mol . It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 5 . The compound has a rotatable bond count of 3 . The topological polar surface area is 74.6 Ų .Future Directions
Mechanism of Action
Target of Action
2-Fluorosuccinic acid, also known as 2-fluorobutanedioic acid, is a fluorinated derivative of succinic acid . It’s primary target is likely to be similar to that of succinic acid, which is a key intermediate in the tricarboxylic acid (TCA) cycle . .
Mode of Action
It has been suggested that fluorosuccinic acids can act as both substrates and inhibitors of soluble succinate dehydrogenase . This implies that this compound might interact with its targets by being converted to monofluorofumarate and acting as a competitive inhibitor .
Biochemical Pathways
This compound is likely involved in the TCA cycle, similar to succinic acid . The TCA cycle is a crucial metabolic pathway that provides energy through the oxidation of acetyl-CoA. Succinic acid is a four-carbon dicarboxylic acid produced from the TCA cycle and can be converted into a wide range of products . .
Result of Action
It has been suggested that fluorosuccinic acids can act as both substrates and inhibitors of soluble succinate dehydrogenase . This implies that this compound might interact with its targets by being converted to monofluorofumarate and acting as a competitive inhibitor
Biochemical Analysis
Biochemical Properties
2-Fluorosuccinic acid can act as both a substrate and an inhibitor of certain enzymes, such as soluble succinate dehydrogenase . This dual role suggests that this compound may have complex interactions within biochemical reactions, potentially influencing the function of enzymes and other biomolecules it interacts with.
Cellular Effects
It is known that fluorinated compounds can have significant impacts on cellular metabolism . For instance, perfluorosuccinate, a related compound, has been shown to inhibit gluconeogenesis in hepatocytes .
Molecular Mechanism
At the molecular level, this compound likely exerts its effects through binding interactions with biomolecules and potential inhibition or activation of enzymes . These interactions could lead to changes in gene expression and other cellular processes.
Temporal Effects in Laboratory Settings
It is known that fluorinated compounds can have long-term effects on cellular function
Metabolic Pathways
This compound is likely involved in metabolic pathways related to its non-fluorinated counterpart, succinic acid . Succinic acid is a key intermediate in the tricarboxylic acid (TCA) cycle
Transport and Distribution
It is known that the transport of similar compounds can be influenced by various transporters or binding proteins .
Subcellular Localization
The localization of a compound can significantly impact its activity or function
properties
IUPAC Name |
2-fluorobutanedioic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5FO4/c5-2(4(8)9)1-3(6)7/h2H,1H2,(H,6,7)(H,8,9) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVFZPKYHJCLEET-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(=O)O)F)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5FO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
136.08 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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